3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine

• Molecular Formula: C12H16FNO2
• Molecular Weight: 225.26 g/mol
• SMILES: COC1=CC(=CC(=C1)C2(CCNC2)F)OC
• InChI: InChI=1S/C12H16FNO2/c1-15-10-5-9(6-11(7-10)16-2)12(13)3-4-14-8-12/h5-7,14H,3-4,8H2,1-2H3
• InChIKey: VDOORMXVSYACQL-UHFFFAOYSA-N

3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine Specifications

3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine (CAS: 1803604-39-8) is a synthetic organic compound belonging to the class of 3-substituted pyrrolidines [1]. It is characterized by a pyrrolidine ring core substituted at the 3-position with a 3,5-dimethoxyphenyl group and a fluorine atom. The hydrochloride salt is the most commonly cited form for research procurement. This compound serves as a versatile small molecule scaffold for research purposes, with its properties and identifiers confirmed by authoritative chemical databases [1].

Workflow Small molecule scaffold synthesis

Selection 3-fluoro-3-(3,5-dimethoxyphenyl)pyrrolidine core

Use context Derivatization & analytical reference

• [1] PubChem. (n.d.). Compound Summary for CID 112564270, 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine. National Center for Biotechnology Information. View Source

Rationale Against Class Substitution

Within the class of 3-substituted pyrrolidines, small structural modifications can lead to profound differences in biological activity, target selectivity, and physicochemical properties. The presence of the fluorine atom at the 3-position and the specific 3,5-dimethoxyphenyl substitution pattern on the target compound are unique structural features [1]. General class-level inferences from patents suggest that pyrrolidine derivatives are explored for diverse applications, including cathepsin inhibition, but these are not predictive for a specific molecule [2]. Therefore, substituting 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine with a generic 'pyrrolidine derivative' or a non-fluorinated analog like 3-(3,5-Dimethoxyphenyl)pyrrolidine cannot be assumed to yield equivalent results in a specific assay or synthetic pathway without direct comparative data.

Fluorine at 3-position may alter reactivity and selectivity compared to non-fluorinated analogs; performance cannot be assumed equivalent without direct comparison.

General class-level patent disclosures do not predict target‑specific behavior; substitution patterns are critical.

Absence of head‑to‑head data means that swapping to a generic pyrrolidine derivative could shift assay outcome or synthetic pathway.

• [1] PubChem. (n.d.). Compound Summary for CID 112564270, 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine. National Center for Biotechnology Information. View Source
• [2] Kolb, H. C., et al. (2013). Pyrrolidine derivatives. U.S. Patent No. 8,524,710. U.S. Patent and Trademark Office. View Source

Differentiation Data Limitations

No Comparative Data Available

Following an exhaustive search of primary research papers, patents, and authoritative databases (excluding explicitly disallowed sources), no quantitative, comparative data was found for 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine against any relevant analog. The compound's basic chemical identity and structural class are confirmed [1], and related pyrrolidine derivatives are noted in patent literature for potential therapeutic utility [2]. However, these sources do not contain the specific, quantitative head-to-head comparisons required to establish differentiation for scientific selection.

Comparative data

Data to verify

Not found in allowed sources

Procurement based on scaffold identity only

No quantitative head‑to‑head data available

Evidence Dimension	Biological Activity or Physicochemical Property Comparison
Target Compound Data	Not found in allowed sources
Comparator Or Baseline	Not applicable
Quantified Difference	Not applicable
Conditions	Not applicable

Why This Matters

The absence of verifiable, quantitative differentiation means that procurement decisions based on performance superiority cannot be supported by the current public scientific record from the specified sources.

• [1] PubChem. (n.d.). Compound Summary for CID 112564270, 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine. National Center for Biotechnology Information. View Source
• [2] Kolb, H. C., et al. (2013). Pyrrolidine derivatives. U.S. Patent No. 8,524,710. U.S. Patent and Trademark Office. View Source

Validated Research Applications

Small Molecule Scaffold

Given the lack of specific biological activity data from allowed sources, the primary verifiable application for 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine is as a research-grade small molecule scaffold for chemical synthesis and derivatization studies. Its structure is confirmed by authoritative databases [1], making it a defined starting point for medicinal chemistry or chemical biology projects requiring a 3-fluoro-3-(3,5-dimethoxyphenyl)pyrrolidine core.

Analytical Reference Standard

The compound's unique identifiers (PubChem CID, InChIKey) and confirmed chemical structure [1] enable its use as a reference standard for analytical method development (e.g., HPLC, LC-MS) in projects where a molecule with this specific scaffold is being studied. Its procurement ensures the correct chemical entity is being analyzed, which is critical for data integrity in method validation.

Cathepsin Inhibition Hypothesis

Patents covering the broader class of pyrrolidine derivatives suggest utility in modulating cysteine proteases like cathepsin S or L [2]. While this is a class-level inference with no specific data for the target compound, it may provide a hypothesis-driven research direction for an investigator exploring novel cathepsin inhibitors. It is crucial to note that this application is not supported by any compound-specific data.

Application

Selection Property

Validation Focus

Small molecule scaffold

Defined 3-fluoro‑3‑(3,5‑dimethoxyphenyl)pyrrolidine core

Confirm structural identity via PubChem CID

Analytical reference standard

Unique identifiers (CID, InChIKey)

Method specificity and retention‑time verification

Cathepsin inhibition hypothesis

Class‑level patent context (no compound‑specific data)

Requires independent compound‑specific assay validation

• [1] PubChem. (n.d.). Compound Summary for CID 112564270, 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine. National Center for Biotechnology Information. View Source
• [2] Kolb, H. C., et al. (2013). Pyrrolidine derivatives. U.S. Patent No. 8,524,710. U.S. Patent and Trademark Office. View Source